Cas no 2229458-27-7 (1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one
• CAS No: 2229458-27-7
• MF: C₇H₅BrF₂O₂S
• MW: 271.079207181931
• CID: 5762399
• PubChem ID: 165704604
• Update Time: 2025-11-07

1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one
• 2229458-27-7
• EN300-1958646
• 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one

• Inchi： 1S/C7H5BrF2O2S/c1-12-7-3(8)2-4(13-7)5(11)6(9)10/h2,6H,1H3
• InChI Key： CJTNZFFXKWGZAG-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(C(C(F)F)=O)=C1

Computed Properties

• Exact Mass: 269.91617g/mol
• Monoisotopic Mass: 269.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one

Market Research and Analysis Report on 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one (CAS No. 2229458-27-7)

The compound 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one, identified by the CAS number 2229458-27-7, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the compound's role as a promising lead molecule in the development of novel therapeutic agents. Its thiophene-based structure, coupled with the fluorinated ketone group, exhibits favorable pharmacokinetic properties, making it a valuable candidate for further exploration in preclinical and clinical trials. The compound has shown potential in targeting various disease states, including cancer and inflammatory disorders.

The global market for such specialized chemical entities is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development. Key players in the industry are actively seeking suppliers capable of delivering high-purity samples of 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one to support their research activities. This has created a niche market for specialty chemical manufacturers who specialize in synthesizing complex organic molecules.

From a synthesis perspective, the compound's preparation involves multi-step organic reactions requiring advanced synthetic techniques. The process typically begins with the synthesis of the thiophene derivative, followed by bromination and methoxylation steps. The final product is obtained through a carefully optimized fluorination process to ensure high yield and purity.

Market analysis indicates that the demand for this compound is expected to grow at a steady rate over the next five years, driven by ongoing research activities and increasing investments in drug development pipelines. However, challenges such as high production costs and stringent regulatory requirements may pose barriers to widespread adoption.

In conclusion, 1-(4-Bromo-5-methoxythiophen-2-yl)-2,2-difluoroethan-1-one represents a valuable asset in the chemical and pharmaceutical sectors due to its unique properties and potential therapeutic applications. As research progresses and manufacturing capabilities improve, this compound is poised to play an increasingly important role in the development of innovative medicines.